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Compound of Interest

Compound Name: 3-Pentylpiperidine

Cat. No.: B15262469

An in-depth analysis of the chemical compound 3-Pentylpiperidine reveals a notable scarcity
of specific data under this precise name. Literature and database searches predominantly yield
information for a closely related isomer, 1-Pentylpiperidine. This guide will focus on the
available technical information for 1-Pentylpiperidine, a compound frequently studied for its
applications in medicinal chemistry and as a building block for more complex pharmaceuticals.

1-Pentylpiperidine: A Technical Overview

Molecular Formula: C1oH21N[1][2][3]
CAS Number: 10324-58-0[1][2][3]

1-Pentylpiperidine, also known as N-Pentylpiperidine, is a heterocyclic amine.[1][4] It consists
of a six-membered piperidine ring where the hydrogen atom on the nitrogen is substituted with
a pentyl group.[5] This structure lends itself to a variety of chemical reactions and biological
activities.

Physicochemical Properties

A summary of the key physicochemical properties of 1-Pentylpiperidine is presented in the
table below. This data is crucial for researchers in drug development and chemical synthesis
for predicting the compound's behavior in various environments.
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Property Value Source
Molecular Weight 155.28 g/mol [31[5]
IUPAC Name 1-pentylpiperidine [3]

N-Pentylpiperidine, N-

Synonyms Amylpiperidine, 1-Amyl [11[2]
piperidine

Canonical SMILES CCCCCN1ccceeel [5]
QBCAFUFJMCKKAM-

InChl Key (5]
UHFFFAOYSA-N

Exact Mass 155.167399674 g/mol [5]

XLogP3 3.1 [5]

Synthesis and Reactivity

The synthesis of piperidine derivatives like 1-Pentylpiperidine can be achieved through various
established chemical routes. One common industrial method is the catalytic hydrogenation of
corresponding pyridine compounds.[5]

General Synthesis Workflow:
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General Synthesis of 1-Pentylpiperidine

Pyridine Derivative

Catalytic Hydrogenation
(e.g., over Molybdenum Disulfide)

Piperidine

Piperidine Pentyl Halide (e.g., Pentyl Bromide)

N-Alkylation

1-Pentylpiperidine

Click to download full resolution via product page
Caption: A generalized workflow for the synthesis of 1-Pentylpiperidine.

The reactivity of 1-Pentylpiperidine is characteristic of a secondary amine. The nitrogen atom
possesses a lone pair of electrons, making it nucleophilic and basic. It can participate in a
variety of chemical reactions, including:

e Oxidation: Can be oxidized to form N-oxides.[5]

o Substitution Reactions: The nitrogen can act as a nucleophile to introduce various functional
groups.[5]

Potential Biological Activity and Applications

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b15262469?utm_src=pdf-body-img
https://www.smolecule.com/products/s15873101
https://www.smolecule.com/products/s15873101
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15262469?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

While specific signaling pathways for 1-Pentylpiperidine are not extensively detailed in the
available literature, piperidine derivatives are known to interact with various biological targets.
They are key structural motifs in many pharmaceuticals and alkaloids.[4][5] The biological
activity is often associated with their interaction with neurotransmitter receptors, enzymes, and
ion channels.[5]

Logical Relationship of Piperidine Derivatives in Drug Development:

Role of Piperidine Derivatives in Drug Development

Piperidine Core Structure

Structural Modification

(e.g., N-alkylation with a pentyl group)

1-Pentylpiperidine

Biological Screening

Interaction with Biological Targets
(Receptors, Enzymes, lon Channels)

Lead Compound for
Drug Development

Click to download full resolution via product page

Caption: The logical progression from a core chemical structure to a potential drug lead.
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Experimental Protocols

Detailed experimental protocols for 1-Pentylpiperidine are not readily available in the public
domain. However, based on its chemical structure, standard analytical techniques would be
employed for its characterization.

Hypothetical Experimental Workflow for Characterization:

Characterization Workflow for 1-Pentylpiperidine

1-Pentylpiperidine Sample

Gas Chromatography-Mass Spectrometry (GC-MS) Infrared (IR) Spectroscopy

Purity Assessment

Click to download full resolution via product page
Caption: A typical workflow for the analytical characterization of 1-Pentylpiperidine.

Further research and publication of detailed experimental data are necessary to fully elucidate
the specific biological activities and potential therapeutic applications of 1-Pentylpiperidine.
Researchers interested in this compound are encouraged to consult specialized chemical and
pharmacological databases for more in-depth information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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